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Compound of Interest

Compound Name: Oxiglutatione

Cat. No.: B1684326 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory practices is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Oxiglutatione (also known as oxidized glutathione or

GSSG), including detailed personal protective equipment (PPE) protocols, operational

procedures, and disposal plans. Adherence to these guidelines is critical for minimizing

exposure risks and maintaining a safe research environment.

Hazard Identification and Exposure Limits
Oxiglutatione is considered a hazardous substance and a combustible solid that can form

explosive dust mixtures in the air. While it has low acute toxicity, chronic exposure should be

minimized. The primary routes of occupational exposure are inhalation of dust particles, and

eye and skin contact.

Quantitative safety data from available safety data sheets are summarized below to provide

clear exposure control limits.
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Parameter Value Notes

OSHA PEL (Permissible

Exposure Limit)
15 mg/m³

Time-Weighted Average (TWA)

for total dust.

ACGIH TLV (Threshold Limit

Value)
10 mg/m³ TWA for inhalable particles.

LD50 Oral (Rat) > 5,000 mg/kg Acute oral toxicity.

Personal Protective Equipment (PPE) Protocol
A thorough risk assessment of specific laboratory procedures should guide the selection and

use of PPE. The following table outlines the recommended PPE for handling Oxiglutatione.

Protection Type Equipment Standard/Specification

Eye and Face

Safety glasses with side-

shields or chemical splash

goggles.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.

Skin

Chemical-resistant gloves

(e.g., nitrile or neoprene

rubber), lab coat, overalls, or a

PVC apron.

Inspect gloves for integrity

before each use.

Respiratory
NIOSH-approved N100 (US) or

P3 (EN 143) particle respirator.

Required when dusts are

generated or in areas with

inadequate ventilation.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

The following workflow provides step-by-step guidance.

Experimental Workflow for Handling Oxiglutatione
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Preparation

Handling

Cleanup & Decontamination

Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood or Ventilated Area)

Retrieve Oxiglutatione from Storage
(2-8°C)

Weigh and Prepare Solutions
(Minimize Dust Generation)

Perform Experimental Procedures

Decontaminate Work Surfaces

Collect Waste in Labeled, Sealed Containers

Doff and Dispose of Contaminated PPE Consult Licensed Waste Disposal Service

Wash Hands Thoroughly Dispose of Chemical Waste via
Incineration or Licensed Landfill

Decontaminate or Dispose of Empty Containers

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Oxiglutatione.
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Detailed Methodologies
Handling Protocol:

Ventilation: Always handle Oxiglutatione in a well-ventilated area or under a fume hood to

maintain low airborne concentrations.

Avoid Contact: Take all necessary precautions to avoid personal contact, including inhalation

of dust and contact with skin and eyes.

Dust Prevention: Minimize the generation and accumulation of dust during handling

procedures. Empty containers may contain residual dust which can be explosive, so they

should not be cut, drilled, ground, or welded.

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday. Do not eat, drink, or smoke in handling areas.

Storage Protocol:

Containers: Store in original, tightly sealed containers, such as those made of polyethylene

or polypropylene.

Conditions: Keep in a cool, dry, and well-ventilated area. The recommended storage

temperature is typically refrigerated between 2°C and 8°C.

Incompatibilities: Store away from strong oxidizing agents.

Accidental Release Measures:

Spill Cleanup: For minor spills, remove all ignition sources and clean up immediately using

methods that avoid dust generation.

Personal Protection: Use appropriate personal protective equipment during cleanup.

Containment: Prevent the spillage from entering drains or water courses.

Major Spills: For larger spills, alert personnel in the area and contact emergency services.
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Disposal Plan:

Waste Collection: Collect waste Oxiglutatione and any contaminated materials (e.g., gloves,

wipes) in suitable, closed, and clearly labeled containers.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal regulations. Consult with a licensed professional waste disposal service.

Disposal Methods: Approved disposal methods include burial in a licensed landfill or

incineration with a suitable combustible material in a licensed apparatus.

Container Disposal: Decontaminate empty containers and observe all label safeguards until

they are cleaned or destroyed. Do not allow wash water from cleaning to enter drains.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Oxiglutatione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684326#personal-protective-equipment-for-
handling-oxiglutatione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1684326?utm_src=pdf-body
https://www.benchchem.com/product/b1684326#personal-protective-equipment-for-handling-oxiglutatione
https://www.benchchem.com/product/b1684326#personal-protective-equipment-for-handling-oxiglutatione
https://www.benchchem.com/product/b1684326#personal-protective-equipment-for-handling-oxiglutatione
https://www.benchchem.com/product/b1684326#personal-protective-equipment-for-handling-oxiglutatione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684326?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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